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Compound of Interest

Compound Name: 4-ethylhexan-2-one

Cat. No.: B8648666 Get Quote

This guide provides an in-depth overview of the boiling point and density of 4-ethylhexan-2-
one, tailored for researchers, scientists, and professionals in drug development. It includes a

summary of its physical properties, detailed experimental protocols for their determination, and

workflow diagrams to illustrate the methodologies.

Physicochemical Data of 4-ethylhexan-2-one
4-ethylhexan-2-one is an aliphatic ketone with importance in various chemical syntheses. A

summary of its key physical properties is presented below.

Property Value Source

Boiling Point ~156 °C Not explicitly cited

Density Data not readily available -

Molecular Formula C8H16O [1]

Molecular Weight 128.21 g/mol [1]

Experimental Determination of Physicochemical
Properties
Accurate determination of boiling point and density is crucial for the characterization and quality

control of chemical compounds. The following sections detail the standard experimental
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procedures for these measurements.

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[2][3] Common methods for its determination include the

Thiele tube method and distillation.[4]

2.1.1. Thiele Tube Method

This method is suitable for small sample volumes.[4]

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band,

heating source (e.g., Bunsen burner), and mineral oil.[2][4]

Procedure:

A small amount of the liquid sample is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing

the sample.

The test tube is attached to a thermometer using a rubber band.[4]

The assembly is placed in a Thiele tube filled with mineral oil, ensuring the sample is

immersed.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.

As the temperature rises, air trapped in the capillary tube will be expelled, and a stream of

bubbles will emerge from the open end of the capillary tube.[3]

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.[4]
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2.1.2. Distillation Method

For larger sample quantities, a simple distillation provides an accurate measurement of the

boiling point.[4]

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle or sand

bath, and boiling chips.[4]

Procedure:

The liquid sample is placed in the distillation flask along with a few boiling chips to ensure

smooth boiling.

The distillation apparatus is assembled. The thermometer bulb should be positioned so

that the top of the bulb is level with the bottom of the side arm of the distillation flask.

The liquid is heated to a boil.

As the vapor condenses and distillation begins, the temperature reading on the

thermometer will stabilize.

This stable temperature, observed during the collection of the distillate, is the boiling point

of the liquid.[2]

Density is an intrinsic physical property defined as the mass of a substance per unit volume.[5]

It is temperature-dependent, so the temperature at which the measurement is made should

always be recorded.[5]

Apparatus: Graduated cylinder or pycnometer, and an electronic balance.[5][6]

Procedure:

The mass of a clean, dry graduated cylinder (or pycnometer) is measured using an

electronic balance.[6]

A known volume of the liquid is carefully transferred into the graduated cylinder. The

volume is read from the bottom of the meniscus.[6]
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The mass of the graduated cylinder containing the liquid is then measured.

The mass of the liquid is calculated by subtracting the mass of the empty graduated

cylinder from the mass of the cylinder with the liquid.[6]

The density is calculated by dividing the mass of the liquid by its volume.[5]

For improved accuracy, the measurement should be repeated multiple times, and the

average value should be reported.[6] The use of a pycnometer will yield more precise

results.

Workflow and Process Visualization
The logical flow of the experimental procedures for determining the boiling point and density

are illustrated in the diagrams below.
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Thiele Tube Method Distillation Method

Start

Prepare sample and capillary tube assembly

Heat Thiele tube gently

Observe for steady stream of bubbles

Remove heat and allow to cool

Record temperature when liquid enters capillary

End

Start

Assemble distillation apparatus

Heat liquid to boiling

Observe for stable temperature during distillation

Record stable temperature

End
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Start

Measure mass of empty graduated cylinder

Add a known volume of liquid

Measure mass of cylinder with liquid

Calculate mass of the liquid

Calculate density (mass/volume)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8648666?utm_src=pdf-body-img
https://www.benchchem.com/product/b8648666?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8648666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 4-Ethyl-2-hexanone | C8H16O | CID 12659614 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

3. vijaynazare.weebly.com [vijaynazare.weebly.com]

4. chem.libretexts.org [chem.libretexts.org]

5. uoanbar.edu.iq [uoanbar.edu.iq]

6. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
4-ethylhexan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8648666#4-ethylhexan-2-one-boiling-point-and-
density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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